Cas no 2228597-59-7 (3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine
• CAS No: 2228597-59-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5810738
• PubChem ID: 165628272
• Update Time: 2025-05-24

3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine
• EN300-1779961
• 2228597-59-7

• Inchi： 1S/C9H15N3/c1-7(4-5-10)9-6-8(2)11-12(9)3/h6H,1,4-5,10H2,2-3H3
• InChI Key： ZBBLLRDKLFJUPI-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C)=N1)C(=C)CCN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2228597-59-7 and Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine

The compound with the CAS number 2228597-59-7 and the product name 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a 1,3-dimethylpyrazole moiety and a but-3-enylamine side chain imparts distinct chemical properties that make it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole scaffolds are known for their versatility and biological activity, often serving as key structural components in various therapeutic agents. The specific modification of 1,3-dimethylpyrazole in this compound not only enhances its stability but also influences its electronic and steric properties, making it an attractive scaffold for designing novel bioactive molecules.

The but-3-enylamine group in the molecular structure introduces a reactive amine functionality, which is crucial for further chemical modifications. This feature allows for the facile introduction of additional pharmacophores or functional groups, enabling the synthesis of derivatives with tailored biological activities. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

In the context of contemporary pharmaceutical research, the development of new molecular entities with enhanced efficacy and reduced side effects is a primary focus. The compound 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine aligns with this objective by leveraging the inherent potential of pyrazole derivatives. Studies have demonstrated that pyrazole-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of this compound suggest that it may possess similar properties, making it a valuable asset in the quest for novel therapeutics.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The integration of the 1,3-dimethylpyrazole ring with the but-3-enylamine moiety necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently.

From a computational chemistry perspective, the molecular structure of 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine has been extensively analyzed using state-of-the-art quantum mechanical methods. These studies have provided insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. Such computational investigations are instrumental in guiding experimental design and optimizing molecular properties for improved pharmacological activity.

The pharmacological profile of this compound is currently under active investigation in several research laboratories. Preliminary studies have revealed promising results regarding its interaction with various biological targets relevant to human health. For instance, its ability to modulate enzyme activity or bind to specific receptors has been explored using both in vitro and in silico approaches. These findings underscore the compound's potential as a lead molecule for further drug development.

In conclusion, the compound with CAS number 2228597-59-7 and product name 3-(1,3-dimethyl-1H-pyrazol-5-yl)but-3-en-1-amine represents a significant contribution to the field of medicinal chemistry. Its unique structural features and demonstrated biological potential make it a compelling candidate for future therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in the development of next-generation pharmaceutical agents.